molecular formula C4H8<br>CH3CH2CH=CH2<br>C4H8 B085601 1-Butene CAS No. 106-98-9

1-Butene

Cat. No. B085601
Key on ui cas rn: 106-98-9
M. Wt: 56.11 g/mol
InChI Key: VXNZUUAINFGPBY-UHFFFAOYSA-N
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Patent
US04011384

Procedure details

With the aid of 0.0015 part by weight of the titanium trichloride catalyst prepared as described in Example 3 (a) and 0.016 part by weight of isoprenylaluminum, 11 parts by weight of ethene is polymerized in 10 parts by weight of hexane with 5 parts by weight of a C4 -cut containing 45.6% trans-butene-2, 34.2% cis-butene-2, 18,1% butane and 2.1% butene-1 at a temperature of 85° C. first for 1/2 hour under a pressure of 6-7 atm. gauge. Thereafter, 0.001 part by weight of hydrogen is added and the polymerization continued under 7 atm. gauge. The ethene is added during the entire polymerization time of 3 hours. Subsequently, the polyethylene suspension is separated on a separating device and the polymer is dried, thus obtaining 10.5 parts by weight of a terpolymer of ethene, butene-1, and butene-2 having the following characteristics:
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Identifiers

REACTION_CXSMILES
[CH:1]([Al])=[CH:2]C(=C)C.C=C.[CH3:9][CH2:10][CH2:11][CH3:12].[CH3:13][CH2:14][CH:15]=[CH2:16].[H][H]>[Cl-].[Cl-].[Cl-].[Ti+3].CCCCCC>[CH2:1]=[CH2:2].[CH3:12][CH2:11][CH:10]=[CH2:9].[CH3:13]/[CH:14]=[CH:15]/[CH3:16] |f:5.6.7.8,^3:1|

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Conditions

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See reaction.notes.procedure_details.

Workups

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Subsequently, the polyethylene suspension is separated on a separating device
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the polymer is dried

Outcomes

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Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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